Cas no 175278-16-7 (2-(Trifluoromethoxy)terephthalonitrile)

• Product Name: 2-(Trifluoromethoxy)terephthalonitrile
• CAS No: 175278-16-7
• MF: C₉H₃F₃N₂O
• MW: 212.128132104874
• MDL: MFCD00203479
• CID: 136278
• PubChem ID: 2736880
• Update Time: 2025-04-19

2-(Trifluoromethoxy)terephthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)isophthalonitrile
• 2-(Trifluoromethoxy)terephthalonitrile
• 1,4-Benzenedicarbonitrile,2-(trifluoromethoxy)-
• 1,4-Dicyano-2-(trifluoromethoxy)benzene
• 2-(trifluoromethoxy)benzene-1,4-dicarbonitrile
• AC1MC6G9
• CTK4D5846
• MolPort-001-773-183
• SBB094601
• (TRIFLUOROMETHOXY)TEREPHTHALONITRILE
• 4-DICYANO-2-(TRIFLUOROMETHOXY)BENZENE
• l,4-Dicyano-2-(trifluoromethoxy)benzene
• 2-(Trifluoromethoxy)-1,4-benzenedicarbonitrile
• 2-(Trifluoromethoxy)terephthalonitrile97%
• 2-(Trifluoromethoxy)terephthalonitrile 97%
• 1,4-Dicyano-2-(trifluoromethoxy)benzene97%
• 1,4-Dicyano-2-(trifluoromethoxy)benzene 97%
• CHEBI:195130
• AKOS015836115
• A20854
• FT-0606864
• DTXSID70371673
• 2-(Trifluoromethoxy)terephthalonitril
• CK2154
• 175278-16-7
• 1,4-Benzenedicarbonitrile, 2-(trifluoromethoxy)-
• MFCD00203479
• CS-0081116
• JS-5016
• SIJNPBWOOSQUOS-UHFFFAOYSA-N
• 2-(triluoromethoxy)benzene-1,4-dicarbonitrile
• DB-015097

• MDL： MFCD00203479
• Inchi： 1S/C9H3F3N2O/c10-9(11,12)15-8-3-6(4-13)1-2-7(8)5-14/h1-3H
• InChI Key： SIJNPBWOOSQUOS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=CC=1C#N)(F)F

Computed Properties

• Exact Mass: 212.02000
• Monoisotopic Mass: 212.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 56.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.42
• Melting Point: 79 °C
• Boiling Point: 282 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.485
• PSA: 56.81000
• LogP: 2.32856
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Trifluoromethoxy)terephthalonitrile Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26;S36/37/39
• HazardClass：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers